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Compound of Interest

Compound Name: 9-Methylhypoxanthine

Cat. No.: B1460637 Get Quote

This guide provides a comprehensive technical overview of 9-Methylhypoxanthine, a crucial

methylated purine derivative. Designed for researchers, chemists, and drug development

professionals, this document delves into the molecule's core chemical properties, synthesis

methodologies, analytical characterization, and its emerging role in biochemical research and

medicinal chemistry. By synthesizing foundational knowledge with practical, field-proven

insights, this guide aims to serve as an essential resource for leveraging 9-
Methylhypoxanthine in advanced scientific applications.

Core Molecular Profile: Structure and
Physicochemical Properties
Understanding the fundamental structure and properties of 9-Methylhypoxanthine is the

cornerstone of its application. It is structurally defined as a hypoxanthine molecule with a

methyl group covalently bonded to the nitrogen at position 9 of the purine ring.[1][2] This

methylation significantly alters its electronic properties and steric profile compared to its parent

compound, hypoxanthine, influencing its solubility, reactivity, and biological interactions.

Chemical Structure
The structural identity of 9-Methylhypoxanthine is rooted in its bicyclic purine core, consisting

of a pyrimidine ring fused to an imidazole ring.
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Assay Execution

Data Analysis

Synthesize & Purify
9-Methylhypoxanthine

Derivative

Set up Reaction Plate:
Enzyme + Buffer +

Inhibitor (Test Compound)

Prepare Enzyme Stock
(e.g., recombinant HGPRT)

Prepare Substrate Mix
(e.g., PRPP + Hypoxanthine)

Initiate Reaction:
Add Substrate Mix

Incubate at 37°C

Quench Reaction
(e.g., with EDTA/acid)

Quantify Product Formation
(e.g., HPLC, Spectrophotometry)

Plot Dose-Response Curve
(% Inhibition vs. [Inhibitor])

Calculate IC₅₀ Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,9-Dihydro-9-methyl-6H-purin-6-one | C6H6N4O | CID 135408747 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. DNAmod: 9-methylhypoxanthine [dnamod.hoffmanlab.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 9-Methylhypoxanthine:
Structure, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460637#9-methylhypoxanthine-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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